Cas no 2229291-39-6 ((4,6-dichloropyrimidin-5-yl)methanethiol)

• Product Name: (4,6-dichloropyrimidin-5-yl)methanethiol
• CAS No: 2229291-39-6
• MF: C₅H₄Cl₂N₂S
• MW: 195.069657325745
• CID: 5976322
• PubChem ID: 165845273
• Update Time: 2025-11-06

(4,6-dichloropyrimidin-5-yl)methanethiol Chemical and Physical Properties

Names and Identifiers

• (4,6-dichloropyrimidin-5-yl)methanethiol
• EN300-1984052
• 2229291-39-6

• Inchi： 1S/C5H4Cl2N2S/c6-4-3(1-10)5(7)9-2-8-4/h2,10H,1H2
• InChI Key： BCEDNBSQXDSNSX-UHFFFAOYSA-N
• SMILES： ClC1C(=C(N=CN=1)Cl)CS

Computed Properties

• Exact Mass: 193.9472247g/mol
• Monoisotopic Mass: 193.9472247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26.8Ų

Additional information on (4,6-dichloropyrimidin-5-yl)methanethiol

Compound CAS No. 2229291-39-6: (4,6-Dichloropyrimidin-5-yl)methanethiol

The compound with CAS No. 2229291-39-6, commonly referred to as (4,6-dichloropyrimidin-5-yl)methanethiol, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a pyrimidine ring substituted with two chlorine atoms at the 4 and 6 positions, and a methanethiol group (-CH₂SH) attached at the 5 position. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule.

Recent studies have highlighted the potential of (4,6-dichloropyrimidin-5-yl)methanethiol in the development of advanced materials, particularly in the realm of coordination chemistry and catalysis. Researchers have explored its ability to act as a ligand in metal complexes, where the sulfur atom from the methanethiol group plays a crucial role in coordinating with metal ions. This property has led to its use in creating catalysts for various organic transformations, including cross-coupling reactions and enantioselective syntheses.

In terms of synthesis, (4,6-dichloropyrimidin-5-yl)methanethiol is typically prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The starting material is often a dichloropyrimidine derivative, which undergoes substitution at the 5 position to introduce the methanethiol group. This synthesis pathway has been optimized in recent years to improve yield and purity, making it more accessible for large-scale production.

The chemical stability of (4,6-dichloropyrimidin-5-yl)methanethiol has also been a topic of interest in recent research. Studies have shown that the compound exhibits good thermal stability under controlled conditions, making it suitable for applications that require high temperatures or prolonged exposure to heat. Additionally, its resistance to oxidation has been demonstrated in various solvent systems, further enhancing its utility in demanding chemical environments.

One of the most promising applications of (4,6-dichloropyrimidin-5-yl)methanethiol lies in its potential as an intermediate in pharmaceutical chemistry. Its structure allows for further functionalization, enabling the creation of bioactive molecules with specific therapeutic properties. For instance, researchers have explored its use as a precursor for developing anti-inflammatory agents and anticancer drugs, where the pyrimidine ring serves as a scaffold for attaching bioactive substituents.

In environmental science, (4,6-dichloropyrimidin-5-yl)methanethiol has been investigated for its role in remediation processes. Its ability to bind heavy metals through coordination has led to its consideration as an adsorbent material for removing pollutants from contaminated water sources. This application aligns with growing efforts to develop eco-friendly solutions for environmental cleanup.

The spectroscopic properties of (4,6-dichloropyrimidin-5-yl)methanethiol have also been extensively studied using techniques such as UV-vis spectroscopy and NMR spectroscopy. These studies have provided insights into the electronic structure of the molecule and its interactions with other compounds. Such information is invaluable for designing new materials and optimizing existing chemical processes.

In conclusion, CAS No. 2229291-39-6 or (4,6-dichloropyrimidin-5-yl)methanethiol represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive candidate for research and development in areas ranging from catalysis to pharmaceuticals and environmental science. As ongoing studies continue to uncover new properties and uses for this compound, its significance in modern chemistry is expected to grow further.